Cas no 2734853-36-0 ((3R)-1-[(tert-butoxy)carbonyl]-3-isocyanopiperidine)

• Product Name: (3R)-1-[(tert-butoxy)carbonyl]-3-isocyanopiperidine
• CAS No: 2734853-36-0
• MF: C₁₁H₁₈N₂O₂
• MW: 210.272822856903
• CID: 6327348
• PubChem ID: 98731895
• Update Time: 2025-05-21

(3R)-1-[(tert-butoxy)carbonyl]-3-isocyanopiperidine Chemical and Physical Properties

Names and Identifiers

• 2734853-36-0
• EN300-7052089
• (3R)-1-[(tert-butoxy)carbonyl]-3-isocyanopiperidine

• Inchi： 1S/C11H18N2O2/c1-11(2,3)15-10(14)13-7-5-6-9(8-13)12-4/h9H,5-8H2,1-3H3/t9-/m1/s1
• InChI Key： ZJTPXLKZTWUFQN-SECBINFHSA-N
• SMILES： O(C(N1CCC[C@H](C1)[N+]#[C-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 210.136827821g/mol
• Monoisotopic Mass: 210.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 33.9Ų

Additional information on (3R)-1-[(tert-butoxy)carbonyl]-3-isocyanopiperidine

Introduction to (3R)-1-[(tert-butoxy)carbonyl]-3-isocyanopiperidine (CAS No: 2734853-36-0)

The compound (3R)-1-[(tert-butoxy)carbonyl]-3-isocyanopiperidine, identified by the CAS registry number 2734853-36-0, is a significant molecule in the field of organic chemistry, particularly in the synthesis of complex heterocyclic compounds. This compound has garnered attention due to its unique structure and potential applications in drug discovery and materials science.

Recent studies have highlighted the importance of (tert-butoxy)carbonyl groups in protecting amino functionalities during organic synthesis. The presence of this group in (3R)-1-[(tert-butoxy)carbonyl]-3-isocyanopiperidine makes it a valuable intermediate in the construction of bioactive molecules. Researchers have explored its role in the formation of peptide bonds and other nitrogen-containing frameworks, which are critical in pharmaceutical development.

The stereochemistry at the 3R position of this compound plays a pivotal role in its reactivity and selectivity. As per recent findings, the (R)-configuration at this position enhances the molecule's ability to participate in enantioselective reactions, making it a preferred choice for asymmetric synthesis protocols. This has been extensively documented in studies published in leading journals such as Journal of Organic Chemistry and Angewandte Chemie.

In terms of synthesis, (3R)-1-[(tert-butoxy)carbonyl]-3-isocyanopiperidine can be prepared via various routes, including ring-opening reactions of cyclic carbonates and through the Curtius rearrangement. Recent advancements have focused on optimizing these methods to improve yield and purity, leveraging green chemistry principles to minimize environmental impact.

The application of this compound extends beyond traditional organic synthesis. It has been utilized as a building block in the construction of advanced materials, such as polyurethanes and elastomers, where its isocyanate functionality is exploited for cross-linking reactions. Emerging research also suggests potential uses in catalysis, where its stereochemical properties can enhance reaction efficiency.

In conclusion, (3R)-1-[(tert-butoxy)carbonyl]-3-isocyanopiperidine (CAS No: 2734853-36-0) stands as a versatile and essential compound in modern chemical research. Its unique structure, coupled with recent advancements in synthetic methodologies and application domains, underscores its importance as a key player in both academic and industrial settings.